Cas no 2648926-59-2 ((2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid
• CAS No: 2648926-59-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6092944
• PubChem ID: 165517832
• Update Time: 2025-06-25

(2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid
• EN300-1505130
• (2S,3R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-hydroxybutanoic acid
• 2648926-59-2

• Inchi： 1S/C25H30N2O6/c1-15(11-12-22(29)27-23(16(2)28)24(30)31)13-26-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21,23,28H,11-14H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)/t15?,16-,23+/m1/s1
• InChI Key： QVVKVDFPOPQQNF-IRJVXLAKSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid

Comprehensive Overview of (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid (CAS No. 2648926-59-2)

(2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid (CAS No. 2648926-59-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties.

The structure of (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid features a chiral center at the 2 and 3 positions, which imparts unique stereochemical properties to the molecule. The presence of the Fmoc protecting group at the amino terminus ensures that the compound remains stable during synthetic manipulations, while the hydroxyl group at the 3-position provides additional reactivity and functionalization possibilities.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Fmoc derivatives in the development of novel anticancer agents. The researchers found that compounds with similar structures to (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid exhibited significant cytotoxic activity against a panel of human cancer cell lines. The study suggested that these compounds could be further optimized for use in targeted cancer therapies.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers investigated the role of Fmoc derivatives in modulating protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their dysregulation is implicated in various diseases. The study demonstrated that compounds like (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid could effectively disrupt specific PPIs, opening up new avenues for drug discovery and development.

The synthetic route for preparing (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. One common approach is to start with an Fmoc-amino acid derivative and perform a series of transformations to introduce the desired side chains and functional groups. The chiral centers are often introduced using enantioselective catalysis or resolution techniques to ensure high stereoselectivity.

The physical and chemical properties of (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. Its molecular weight is approximately 477.6 g/mol.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been used to confirm the structure and purity of (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxybutanoic acid. NMR spectra provide detailed information about the connectivity and stereochemistry of the molecule, while MS data help verify its molecular weight and confirm the presence of specific functional groups.

In terms of safety and handling, it is important to note that while (2S,3R)-2-5-{(9H-fluoren-9-yloxycarbonyl)amino}-4-methylpentanamide is not classified as a hazardous material under current regulations, it should still be handled with care in a well-controlled laboratory environment. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

The future prospects for (2S,3R)-2-{[(9H-fluoren - 9 - ylmethoxy)carbonyl] amino} - 4 - methylpentanamide - 3 - hydroxybutyric acid are promising. Ongoing research is focused on optimizing its pharmacological properties for various therapeutic applications. For example, efforts are being made to improve its bioavailability and reduce potential side effects through structural modifications and formulation strategies.

In conclusion, (2S,3R)-2-{[(9H-fluoren - 9 - ylmethoxy)carbonyl] amino} - 4 - methylpentanamide - 3 - hydroxybutyric acid (CAS No. 2648926-59-2) represents an important class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development in various therapeutic areas.